Cas no 2034247-61-3 (N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 2034247-61-3
• MF: C₁₈H₁₃NO₃S
• MW: 323.365723371506
• CID: 5973775
• PubChem ID: 119101792
• Update Time: 2025-06-15

N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide
• F6516-0067
• AKOS026702176
• N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide
• 2034247-61-3
• N-[(5-thiophen-2-ylfuran-2-yl)methyl]-1-benzofuran-2-carboxamide
• N-{[5-(thiophen-2-yl)furan-2-yl]methyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H13NO3S/c20-18(16-10-12-4-1-2-5-14(12)22-16)19-11-13-7-8-15(21-13)17-6-3-9-23-17/h1-10H,11H2,(H,19,20)
• InChI Key： SHFFALCYPNHMHS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C2=CC3C=CC=CC=3O2)=O)O1

Computed Properties

• Exact Mass: 323.06161445g/mol
• Monoisotopic Mass: 323.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.6Ų

Additional information on N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide

N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 2034247-61-3): A Comprehensive Overview

N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 2034247-61-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential therapeutic applications of this compound.

The chemical structure of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide is composed of a benzofuran core linked to a thiophene-furan moiety through an amide bond. The presence of these heterocyclic rings imparts distinct chemical and biological properties to the molecule. The benzofuran scaffold is known for its versatility in drug design, as it can be easily modified to enhance pharmacological activity and selectivity. The thiophene-furan moiety, on the other hand, contributes to the compound's hydrophobicity and electronic properties, which are crucial for its biological interactions.

The synthesis of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide has been reported in several recent studies. One common approach involves the coupling of 1-benzofuran-2-carboxylic acid with 5-(thiophen-2-yl)furan-2-carbaldehyde using a suitable coupling reagent such as EDC·HCl or HATU. The reaction is typically carried out in the presence of a base like DIPEA or triethylamine to facilitate the formation of the amide bond. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of biological activity, N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide has demonstrated significant potential in various assays. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

One of the most promising applications of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide is in the treatment of neurodegenerative diseases. Neuroinflammation is a key factor in the progression of conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can effectively reduce neuroinflammation by modulating microglial activation and reducing the production of inflammatory mediators. These findings suggest that N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide may have therapeutic potential in managing these debilitating conditions.

Beyond its anti-inflammatory and neuroprotective effects, N-{5-(thiophen-2-yl)furan-2-ylmethyl}-1-benzofuran-2-carboxamide has also been investigated for its anticancer properties. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve the inhibition of cell proliferation and the induction of cell cycle arrest.

The safety profile of N-{5-(thiophen-2-y)furan-l-methyl}-l-benzofurancarboxamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development as a therapeutic agent. However, more extensive safety studies are needed to fully characterize its long-term effects and potential side effects.

In conclusion, N-{5-(thiophen-l-y)furanyl-methyl}-l-benzofurancarboxamide (CAS No. 2034247-l3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, and promising preclinical data make it an attractive target for further research and development in medicinal chemistry and drug discovery. As ongoing studies continue to unravel its full potential, this compound may play a significant role in addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.